Cas no 1528560-16-8 (4-amino-1-methyl-5-(trifluoromethyl)pyrrolidin-2-one)

• Product Name: 4-amino-1-methyl-5-(trifluoromethyl)pyrrolidin-2-one
• CAS No: 1528560-16-8
• MF: C₆H₉F₃N₂O
• MW: 182.143671751022
• CID: 6507739
• PubChem ID: 83683891
• Update Time: 2025-08-05

4-amino-1-methyl-5-(trifluoromethyl)pyrrolidin-2-one Chemical and Physical Properties

Names and Identifiers

• 4-amino-1-methyl-5-(trifluoromethyl)pyrrolidin-2-one
• 2-Pyrrolidinone, 4-amino-1-methyl-5-(trifluoromethyl)-

• Inchi： 1S/C6H9F3N2O/c1-11-4(12)2-3(10)5(11)6(7,8)9/h3,5H,2,10H2,1H3
• InChI Key： LKUODCLFZVUKTC-UHFFFAOYSA-N
• SMILES： N1(C)C(C(F)(F)F)C(N)CC1=O

Experimental Properties

• Density: 1.330±0.06 g/cm3(Predicted)
• Boiling Point: 229.6±40.0 °C(Predicted)
• pka: 5.85±0.40(Predicted)

Additional information on 4-amino-1-methyl-5-(trifluoromethyl)pyrrolidin-2-one

Recent Advances in the Study of 4-amino-1-methyl-5-(trifluoromethyl)pyrrolidin-2-one (CAS: 1528560-16-8)

The compound 4-amino-1-methyl-5-(trifluoromethyl)pyrrolidin-2-one (CAS: 1528560-16-8) has recently emerged as a molecule of significant interest in chemical biology and pharmaceutical research. This pyrrolidinone derivative, characterized by its trifluoromethyl group and amino functionality, has demonstrated promising biological activities that warrant further investigation. Recent studies have focused on its synthesis, physicochemical properties, and potential therapeutic applications, particularly in the context of central nervous system (CNS) disorders and metabolic diseases.

Structural analysis reveals that the trifluoromethyl group at the 5-position of the pyrrolidinone ring confers unique electronic and steric properties to the molecule, potentially enhancing its binding affinity to biological targets. The amino group at the 4-position provides a handle for further chemical modifications, making this scaffold versatile for medicinal chemistry optimization. Recent synthetic approaches have focused on improving the yield and enantioselectivity of this compound, with particular attention to green chemistry principles and atom economy.

In pharmacological studies, 4-amino-1-methyl-5-(trifluoromethyl)pyrrolidin-2-one has shown interesting activity as a modulator of neurotransmitter systems. Preliminary in vitro data suggest potential interactions with GABAergic and glutamatergic pathways, though the exact mechanism of action remains under investigation. The compound's ability to cross the blood-brain barrier, as predicted by computational models and confirmed in rodent studies, makes it particularly attractive for CNS-targeted drug development.

Recent patent filings (2022-2023) indicate growing commercial interest in this compound, with several pharmaceutical companies exploring its use as a building block for novel therapeutics. The compound's stability under physiological conditions and favorable preliminary toxicology profile have contributed to this interest. However, challenges remain in optimizing its pharmacokinetic properties and target selectivity.

Ongoing research is exploring structure-activity relationships (SAR) around this core structure, with modifications at various positions to enhance potency and reduce potential off-target effects. Collaborative efforts between academic institutions and pharmaceutical companies are accelerating the translation of these findings into potential clinical candidates. The next phase of research will likely focus on detailed mechanistic studies and in vivo efficacy models to validate the therapeutic potential of derivatives based on this scaffold.